Cas no 133696-28-3 (rac-(3aR,6aR)-octahydrocyclopentabpyrrole hydrochloride)

• Product Name: rac-(3aR,6aR)-octahydrocyclopentabpyrrole hydrochloride
• CAS No: 133696-28-3
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD29078481
• CID: 5686313
• PubChem ID: 86674493
• Update Time: 2025-11-07

rac-(3aR,6aR)-octahydrocyclopentabpyrrole hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole, octahydro-, hydrochloride (1:1), (3aR,6aR)-rel-
• rac-(3aR,6aR)-octahydrocyclopentabpyrrole hydrochloride

• MDL： MFCD29078481
• Inchi： 1S/C7H13N.ClH/c1-2-6-4-5-8-7(6)3-1;/h6-8H,1-5H2;1H/t6-,7-;/m1./s1
• InChI Key： PQAJNJOXKMQYSI-ZJLYAJKPSA-N
• SMILES： [C@]12([H])CCC[C@@]1([H])NCC2.Cl

Additional information on rac-(3aR,6aR)-octahydrocyclopentabpyrrole hydrochloride

Rac-(3aR,6aR)-Octahydrocyclopentabpyrrole Hydrochloride: A Comprehensive Overview

Rac-(3aR,6aR)-octahydrocyclopentabpyrrole hydrochloride, with the CAS number 133696-28-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines and has been studied for its potential applications in drug discovery and development. The name itself suggests a complex structure, with "octahydrocyclopentabpyrrole" indicating a fused bicyclic system consisting of a cyclopentane and a pyrrole ring, while "rac" denotes the racemic mixture of enantiomers.

The synthesis of rac-(3aR,6aR)-octahydrocyclopentabpyrrole hydrochloride involves multi-step organic reactions, often utilizing advanced techniques such as ring-closing metathesis or stereoselective catalytic methods. Recent studies have focused on optimizing the synthesis pathways to improve yield and stereocontrol, which are critical for its application in pharmaceuticals. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the bicyclic structure with high enantioselectivity.

One of the most promising aspects of this compound is its potential as a building block for more complex molecules. Its rigid bicyclic framework provides an excellent platform for further functionalization, enabling the creation of diverse bioactive compounds. In recent years, there has been growing interest in using rac-(3aR,6aR)-octahydrocyclopentabpyrrole hydrochloride as a precursor for peptide-like molecules and macrocycles, which are valuable in drug design.

From a pharmacological perspective, this compound has shown interesting properties in vitro. Studies have demonstrated that it exhibits moderate activity against certain enzymes and receptors, suggesting potential therapeutic applications. However, further research is needed to fully understand its bioavailability and efficacy in vivo. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets at an atomic level, providing insights into its mechanism of action.

In terms of applications, rac-(3aR,6aR)-octahydrocyclopentabpyrrole hydrochloride has been explored in various fields beyond pharmacology. For example, it has been used as a chiral ligand in asymmetric catalysis, where its unique stereochemistry enables the selective formation of enantiopure products. This has significant implications for the production of chiral drugs and agrochemicals.

The CAS number 133696-28-3 serves as a unique identifier for this compound within chemical databases worldwide. Its inclusion in these databases facilitates global collaboration among researchers and ensures that findings related to this compound can be easily accessed and referenced. This is particularly important given the increasing interdisciplinary nature of modern scientific research.

In conclusion, rac-(3aR,6aR)-octahydrocyclopentabpyrrole hydrochloride represents a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. As research continues to uncover its potential uses and properties, it is likely to play an increasingly important role in both academic and industrial settings. The ongoing advancements in synthetic methods and computational modeling will undoubtedly further enhance our understanding and utilization of this compound.